Sulfurous acid
Sulfurous acid
Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.
Brand Name:
Vulcanchem
CAS No.:
7782-99-2
VCID:
VC20889149
InChI:
InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)
SMILES:
OS(=O)O
Molecular Formula:
H2SO3
H2O3S
H2O3S
Molecular Weight:
82.08 g/mol
Sulfurous acid
CAS No.: 7782-99-2
Cat. No.: VC20889149
Molecular Formula: H2SO3
H2O3S
Molecular Weight: 82.08 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion. |
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CAS No. | 7782-99-2 |
Molecular Formula | H2SO3 H2O3S |
Molecular Weight | 82.08 g/mol |
IUPAC Name | sulfurous acid |
Standard InChI | InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3) |
Standard InChI Key | LSNNMFCWUKXFEE-UHFFFAOYSA-N |
Isomeric SMILES | [OH2+]S(=O)[O-] |
SMILES | OS(=O)O |
Canonical SMILES | [H+].[H+].[O-]S(=O)[O-] |
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